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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B1159034

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary

Daphnilongeridine is a naturally occurring alkaloid isolated from the twigs and leaves of
Daphniphyllum macropodum. As a member of the Daphniphyllum alkaloids, a class of complex
and structurally diverse natural products, it has garnered interest for its biological activities,
particularly its cytotoxic effects against various cancer cell lines.

Table 1: Physicochemical Properties of Daphnilongeridine

Property Value Source
CAS Number 922522-15-4 Internal Data
Molecular Formula C32H51NO4 [1]

Molecular Weight 513.75 g/mol [1]
Appearance White powder Internal Data

N Soluble in DMSO, methanal,
Solubility Internal Data
ethanol, and chloroform

Biological Activity: Cytotoxicity
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Daphnilongeridine has demonstrated significant cytotoxic activity against a range of human
cancer cell lines. This suggests its potential as a lead compound in the development of novel
anticancer therapeutics. The half-maximal inhibitory concentration (ICso) values from in vitro
studies are summarized below.

Table 2: Cytotoxic Activity of Daphnilongeridine (ICso Values)

Cell Line Cancer Type ICs0 (M) Source

A549 Lung Carcinoma 3.1 [1]

DuU145 Prostate Carcinoma 2.4 [1]
Epidermoid

KB _ 9.7 [1]
Carcinoma

Multidrug-Resistant
KB-VIN Epidermoid 4.8 [1]
Carcinoma

Human Microvascular
HMEC _ 2.7 [1]
Endothelial Cells

Experimental Protocols
Isolation of Daphnilongeridine

The following protocol outlines the general procedure for the isolation of Daphnilongeridine
from Daphniphyllum macropodum, as inferred from standard phytochemical extraction and
isolation techniques for Daphniphyllum alkaloids.
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Extraction

Air-dried, powdered twigs and leaves of Daphniphyllum macropodum

Maceration with 95% Ethanol (3x, 7 days each)

Concentration under reduced pressure

Partitioning
y

Acid-base partitioning
(5% HCI and Ethyl Acetate)

Basification of acidic aqueous layer with NH3-H20 to pH 9-10

Extraction with Chloroform

Chromatographic Separation
y

[ Silica Gel Column Chromatography
(G )

radient elution: Chloroform-Methanol

Y
E’Sephadex LH-20 Column Chromatograph)j

(Elution with Chloroform-Methanol 1:1)

Y

Preparative HPLC
(C18 column, Methanol-Water gradient)
Pure Daphnilongeridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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No. 922522-15-4)]. BenchChem, [2025]. [Online PDF]. Available at:
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4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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